Cas no 219680-57-6 (tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate)

• Product Name: tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate
• CAS No: 219680-57-6
• MF: C₁₄H₂₀F₃N₃O₄
• MW: 351.321514129639
• CID: 831994
• Update Time: 2026-04-29

tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.4]octane-2-carboxylic acid, 8-(MethoxyiMino)-6-(phenylMethyl)-, 1,1-diMethylethyl ester
• tert-butyl (5E)-7-benzyl-5-methoxyimino-2,7-diazaspiro[3.4]octane-2-carboxylate
• LogP
• tert-buty<wbr>
• tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate

• Inchi： InChI=1S/C19H27N3O3/c1-18(2,3)25-17(23)22-13-19(14-22)12-21(11-16(19)20-24-4)10-15-8-6-5-7-9-15/h5-9H,10-14H2,1-4H3/b20-16+
• InChI Key： JCPZWXWAIQLRNN-CAPFRKAQSA-N
• SMILES： CC(C)(C)OC(=O)N1CC/2(CN(CC3=CC=CC=C3)C\C2=N/OC)C1

Computed Properties

• Exact Mass: 345.20541
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.16
• Boiling Point: 448.4°C at 760 mmHg
• Flash Point: 225°C
• Refractive Index: 1.57
• PSA: 54.37

Additional information on tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate

tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate (CAS No. 219680-57-6): A Comprehensive Overview

tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate (CAS No. 219680-57-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The tert-butyl group and the methoxyimino moiety contribute to its stability and reactivity, while the trifluoroacetyl group imparts additional chemical properties that are crucial for its applications in drug discovery and development.

The spiro[3.4]octane core of this compound is particularly noteworthy due to its rigidity and the ability to modulate the conformational flexibility of the molecule. This structural feature is often associated with enhanced pharmacological properties, such as improved binding affinity to target proteins and reduced metabolic degradation. Recent studies have highlighted the importance of spirocyclic scaffolds in the design of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

In terms of its chemical synthesis, tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate can be prepared through a series of well-defined steps involving multiple functional group transformations. The synthesis typically begins with the formation of a spirocyclic core through a ring-closing reaction, followed by the introduction of the methoxyimino and trifluoroacetyl groups via selective acylation and imination reactions. The final step involves the protection of the carboxylic acid group using a tert-butyl ester protecting group to enhance the compound's stability during subsequent manipulations.

The biological activity of tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate has been extensively studied in various in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent inhibitory activity against specific enzymes involved in key biological pathways, such as kinases and proteases. For instance, recent research has shown that it can effectively inhibit the activity of protein kinases associated with cell proliferation and survival, making it a promising lead compound for the development of anticancer drugs.

Furthermore, tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles in animal models. These attributes are essential for its potential translation into clinical applications. Ongoing clinical trials are currently evaluating its safety and efficacy in treating various diseases, with preliminary results showing promising outcomes.

The potential therapeutic applications of tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate extend beyond cancer treatment. Recent studies have also explored its use in managing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific signaling pathways involved in neuroinflammation and neuronal death makes it a valuable candidate for further investigation in these areas.

In conclusion, tert-butyl 8-(methoxyimino)-2-(2,2,2-trifluoroacetyl)-2,6-diazaspiro[3.4]octane-6-carboxylate (CAS No. 219680-57-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.